Cas no 1805875-68-6 (3-(4-Bromo-2-(fluoromethoxy)phenyl)propanenitrile)
3-(4-Bromo-2-(fluoromethoxy)phenyl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Bromo-2-(fluoromethoxy)phenyl)propanenitrile
-
- Inchi: 1S/C10H9BrFNO/c11-9-4-3-8(2-1-5-13)10(6-9)14-7-12/h3-4,6H,1-2,7H2
- InChI Key: ISDIYQQQBMDDTC-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)OCF)CCC#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 215
- XLogP3: 3
- Topological Polar Surface Area: 33
3-(4-Bromo-2-(fluoromethoxy)phenyl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013022473-250mg |
3-(4-Bromo-2-(fluoromethoxy)phenyl)propanenitrile |
1805875-68-6 | 97% | 250mg |
504.00 USD | 2021-06-24 | |
| Alichem | A013022473-500mg |
3-(4-Bromo-2-(fluoromethoxy)phenyl)propanenitrile |
1805875-68-6 | 97% | 500mg |
863.90 USD | 2021-06-24 | |
| Alichem | A013022473-1g |
3-(4-Bromo-2-(fluoromethoxy)phenyl)propanenitrile |
1805875-68-6 | 97% | 1g |
1,519.80 USD | 2021-06-24 |
3-(4-Bromo-2-(fluoromethoxy)phenyl)propanenitrile Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 3-(4-Bromo-2-(fluoromethoxy)phenyl)propanenitrile
Introduction to 3-(4-Bromo-2-(fluoromethoxy)phenyl)propanenitrile (CAS No. 1805875-68-6)
3-(4-Bromo-2-(fluoromethoxy)phenyl)propanenitrile, identified by its CAS number 1805875-68-6, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromo and fluoromethoxy substituents in its phenyl ring suggests a high degree of functionalization, which is often exploited in medicinal chemistry for enhancing binding affinity and selectivity.
The chemical structure of 3-(4-Bromo-2-(fluoromethoxy)phenyl)propanenitrile consists of a propanenitrile moiety attached to a phenyl ring that is modified at the 4-position with a bromine atom and at the 2-position with a fluoromethoxy group. This specific arrangement of functional groups makes the compound a versatile intermediate in synthetic chemistry. The nitrile group, in particular, is known for its ability to participate in various chemical reactions, including nucleophilic addition and cyclization reactions, which are crucial for constructing more complex molecular frameworks.
In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing both bromo and fluoromethoxy substituents. These groups are frequently incorporated into drug candidates due to their ability to modulate receptor interactions and metabolic stability. For instance, the bromo atom can enhance binding affinity by participating in halogen bonding, while the fluoromethoxy group can influence metabolic pathways by increasing lipophilicity and reducing susceptibility to enzymatic degradation.
Recent studies have highlighted the potential of 3-(4-Bromo-2-(fluoromethoxy)phenyl)propanenitrile as a building block for the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. The aromatic ring system of this compound provides a scaffold that can be modified to interact with specific pockets on kinase enzymes, potentially leading to the development of novel therapeutics. Additionally, the nitrile group offers opportunities for further functionalization, allowing chemists to tailor the molecule's properties for optimal biological activity.
The synthesis of 3-(4-Bromo-2-(fluoromethoxy)phenyl)propanenitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions at the phenyl ring followed by nucleophilic substitution to introduce the fluoromethoxy group. The subsequent formation of the nitrile group is typically achieved through cyanation reactions, which can be carried out using cyanide salts or other cyanating agents. Each step in the synthesis must be carefully monitored to avoid side reactions that could compromise the integrity of the final product.
The pharmacological evaluation of 3-(4-Bromo-2-(fluoromethoxy)phenyl)propanenitrile has revealed several promising properties. In vitro studies have shown that this compound exhibits inhibitory activity against certain kinases, suggesting its potential as a lead compound for drug development. Furthermore, its structural features make it amenable to further derivatization, allowing researchers to explore analogs with enhanced potency and selectivity. The combination of computational modeling and experimental validation has been instrumental in understanding how modifications to the aromatic ring system influence biological activity.
The use of advanced spectroscopic techniques has also provided valuable insights into the molecular interactions between 3-(4-Bromo-2-(fluoromethoxy)phenyl)propanenitrile and biological targets. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have enabled researchers to elucidate the structure-activity relationships (SAR) of this compound. These studies have helped identify key structural features that contribute to its pharmacological properties, guiding further optimization efforts.
In conclusion, 3-(4-Bromo-2-(fluoromethoxy)phenyl)propanenitrile (CAS No. 1805875-68-6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting kinases and other enzymes involved in disease pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.
1805875-68-6 (3-(4-Bromo-2-(fluoromethoxy)phenyl)propanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)